Cas no 443914-94-1 (3,4,5-Trifluorophenacyl bromide)

3,4,5-Trifluorophenacyl bromide is a fluorinated aromatic compound commonly employed as a versatile building block in organic synthesis. Its key advantages include the presence of three fluorine atoms, which enhance reactivity and stability in electrophilic substitution reactions. The bromoacetyl moiety facilitates nucleophilic displacement, making it useful for derivatization in pharmaceutical and agrochemical applications. The trifluorinated phenyl ring contributes to improved lipophilicity and metabolic stability in target molecules. This reagent is particularly valuable in the synthesis of fluorinated heterocycles and bioactive compounds, where selective functionalization is required. It is typically handled under inert conditions due to its sensitivity to moisture.
3,4,5-Trifluorophenacyl bromide structure
443914-94-1 structure
Product Name:3,4,5-Trifluorophenacyl bromide
CAS No:443914-94-1
MF:C8H4BrF3O
MW:253.015972137451
MDL:MFCD07368686
CID:2129680
PubChem ID:2783166
Update Time:2025-06-08

3,4,5-Trifluorophenacyl bromide Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-Trifluorophenacyl bromide
    • 2-Bromo-1-(3,4,5-trifluorophenyl)ethanone
    • 2-Bromo-3',4',5'-trifluoroacetophenone, 2-Bromo-1-(3,4,5-trifluorophenyl)ethan-1-one
    • SCHEMBL1849394
    • MFCD07368686
    • SY354851
    • DB-293831
    • AKOS025295331
    • 443914-94-1
    • 2-bromo-1-(3,4,5-trifluorophenyl)ethan-1-one
    • PS-9830
    • MDL: MFCD07368686
    • Inchi: 1S/C8H4BrF3O/c9-3-7(13)4-1-5(10)8(12)6(11)2-4/h1-2H,3H2
    • InChI Key: BZGHLWOQKOGDRK-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=C(C(=C(C=1)F)F)F)=O

Computed Properties

  • Exact Mass: 251.93976Da
  • Monoisotopic Mass: 251.93976Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1Ų

3,4,5-Trifluorophenacyl bromide Security Information

  • Hazard Statement: Toxic
  • Hazardous Material Identification: T

3,4,5-Trifluorophenacyl bromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T901225-50mg
3,4,5-Trifluorophenacyl Bromide
443914-94-1
50mg
$ 50.00 2022-06-02
TRC
T901225-100mg
3,4,5-Trifluorophenacyl Bromide
443914-94-1
100mg
$ 65.00 2022-06-02
TRC
T901225-500mg
3,4,5-Trifluorophenacyl Bromide
443914-94-1
500mg
$ 115.00 2022-06-02
Apollo Scientific
PC10407-1g
3,4,5-Trifluorophenacyl bromide
443914-94-1 95%
1g
£132.00 2025-02-19
Apollo Scientific
PC10407-5g
3,4,5-Trifluorophenacyl bromide
443914-94-1 95%
5g
£352.00 2025-02-19
abcr
AB228610-1 g
3,4,5-Trifluorophenacyl bromide
443914-94-1
1g
€253.60 2023-04-27
abcr
AB228610-5 g
3,4,5-Trifluorophenacyl bromide
443914-94-1
5g
€609.60 2023-04-27
eNovation Chemicals LLC
D595523-10g
3,4,5-Trifluorophenacyl bromide
443914-94-1 95%
10g
$875 2024-08-03
abcr
AB228610-1g
3,4,5-Trifluorophenacyl bromide; .
443914-94-1
1g
€274.50 2025-03-19
abcr
AB228610-5g
3,4,5-Trifluorophenacyl bromide; .
443914-94-1
5g
€665.20 2025-03-19

Additional information on 3,4,5-Trifluorophenacyl bromide

Comprehensive Overview of 3,4,5-Trifluorophenacyl bromide (CAS No. 443914-94-1)

3,4,5-Trifluorophenacyl bromide (CAS No. 443914-94-1) is a fluorinated organic compound widely utilized in synthetic chemistry and pharmaceutical research. Its unique structure, featuring a trifluoromethyl group and a bromine substituent, makes it a versatile intermediate for constructing complex molecules. Researchers often search for "3,4,5-Trifluorophenacyl bromide synthesis" or "CAS 443914-94-1 applications," reflecting its growing relevance in drug discovery and material science.

The compound's fluorine atoms enhance its reactivity and stability, aligning with the rising demand for fluorinated building blocks in medicinal chemistry. Recent trends highlight its role in developing PET radiotracers and bioconjugation probes, addressing queries like "how to use 3,4,5-Trifluorophenacyl bromide in labeling." Its compatibility with click chemistry and cross-coupling reactions further expands its utility, as noted in publications focusing on "high-efficiency fluorination reactions."

From an industrial perspective, 443914-94-1 is pivotal for producing agrochemicals and electronic materials. Searches for "3,4,5-Trifluorophenacyl bromide suppliers" or "CAS 443914-94-1 price" underscore its commercial significance. Analytical techniques such as NMR and HPLC are commonly employed to verify its purity, a topic frequently explored in forums discussing "quality control for fluorinated compounds."

Environmental and safety considerations are also critical. While not classified as hazardous, proper handling protocols for brominated compounds are emphasized in guidelines. Users often inquire about "storage conditions for 3,4,5-Trifluorophenacyl bromide" or "CAS 443914-94-1 SDS," reflecting a broader focus on sustainable lab practices. Innovations in green chemistry are driving interest in safer alternatives, though this compound remains a staple due to its efficiency.

In summary, 3,4,5-Trifluorophenacyl bromide (CAS No. 443914-94-1) bridges academic research and industrial applications, fueled by its multifunctional reactivity. Its alignment with trends like precision medicine and advanced material design ensures continued relevance, answering key questions in modern chemistry workflows.

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